Chitosan/carbon nanotube hybrids: recent progress and achievements for industrial applications
New Journal of Chemistry Pub Date: 2021-01-11 DOI: 10.1039/D0NJ06035F
Abstract
Chitosan, a versatile and bio-based amino polysaccharide, plays its role well in various areas owing to the biocompatibility as well as biodegradability. It is an attractive candidate for use in water remediation, membranes, biomedicine, sensors, etc. To improve its performance, different fillers like carbon nanotubes (CNTs) or CNT/nanoparticle composites can be used. By taking a unique combination of extraordinary features of CNTs such as great electrical, optical, and mechanical behaviors, they can enhance the performance of chitosan. This review attempts to gather valuable information on the use of chitosan loaded with CNTs or CNT/nanoparticle composites as valuable materials in a diverse range of potential applications. This review focuses on the state-of-the-art of the recent research development on applying these promising nanomaterials in (bio)sensors, pollution management, and biomedicine. A choice of diverse examples of the last five years for illustration of the progress and development of the field has been presented.
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